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Physicochemical Characterization, Synthesis, and
Biological Interaction
Executive Summary

Basic Red 51 (BR51) is a cationic azo dye widely utilized in cosmetic formulations and
biological staining.[1][2] Characterized by a quaternary imidazolium core conjugated via an azo
linkage to a dimethylaminophenyl moiety, BR51 exhibits strong affinity for anionic substrates
such as keratin and nucleic acids. This guide provides a rigorous technical analysis of BR51,
covering its chemical identity, synthesis pathways, analytical quantification via HPLC, and
toxicological profile as defined by the Scientific Committee on Consumer Safety (SCCS).

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6]

Basic Red 51 functions as a direct dye, relying on electrostatic interactions rather than
oxidative polymerization for coloration. Its cationic nature dictates its solubility and binding
kinetics.
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Table 1: Chemical Identity and Properties

Property Data
Common Name Basic Red 51
CAS Number 77061-58-6

) 2-[[4-(Dimethylamino)phenyl]azo]-1,3-dimethyl-
Chemical Name
1H-imidazolium chloride

Molecular Formula C13H18CINs

Molecular Weight 279.77 g/mol

Chemical Class Cationic Azo Dye (Monoazo)
Appearance Dark red to violet powder

530 nm (Red-Violet region)

(Water)
B Soluble in water, ethanol; Insoluble in non-polar
Solubility
solvents
K Quaternary ammonium (permanently charged);
pKa

pKa not applicable to cation

Mechanism of Action: Substrate Interaction

The efficacy of Basic Red 51 as a dyeing agent lies in its cationic charge density. In biological
tissues (e.g., hair keratin, histology samples), the dye targets anionic sites—primarily the
carboxylate groups of Glutamic Acid and Aspartic Acid residues, and to a lesser extent, sulfonic
acid groups resulting from cystine oxidation.

Binding Kinetics
The adsorption follows a Langmuir isotherm, where the dye cation (

) displaces a counter-ion (

or
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Figure 1: Mechanism of cationic dye binding to anionic biological substrates.

Synthesis & Manufacturing

The synthesis of Basic Red 51 follows a classic azo coupling pathway.[3][4][5] The process
requires precise temperature control to maintain the stability of the diazonium intermediate.[4]

Synthetic Route

» Diazotization: A primary aromatic amine (often a heterocyclic amine in this specific class, or
4-amino-N,N-dimethylaniline depending on the specific patent route) is reacted with sodium
nitrite in hydrochloric acid at 0-5°C to form the diazonium salt.[4]

e Coupling: The diazonium electrophile attacks the electron-rich coupling component (the
imidazole derivative or the dimethylaniline) at the para-position (or C2 of imidazole).

o Quaternization (if required): Methylation of the imidazole nitrogen to ensure cationic charge
(often done prior to coupling).

Synthesis Workflow Diagram
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Figure 2: General synthetic pathway for cationic azo dyes.

Analytical Characterization: HPLC Protocol

For quality control and stability testing in drug/cosmetic development, High-Performance Liquid
Chromatography (HPLC) with Diode Array Detection (DAD) is the gold standard.

Standardized HPLC Method

Objective: Quantification of Basic Red 51 and detection of impurities (e.g., unreacted amines).
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Parameter

Condition

Column

C18 Reverse Phase (e.g., 150 mm x 4.6 mm, 5

um particle size)

Mobile Phase A

10 mM Ammonium Acetate buffer (pH 4.5)

Mobile Phase B

Acetonitrile (HPLC Grade)

Flow Rate 1.0 mL/min
) 0-2 min: 95% A, 2-20 min: Linear gradient to
Gradient )
50% B; 20-25 min: 50% B
) UV-Vis at 530 nm (Quantification) and 254 nm
Detection

(Impurities)

Column Temp

25°C

Injection Vol

10 pL

Analytical Workflow
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Figure 3: HPLC-DAD analytical workflow for Basic Red 51 quantification.

Toxicological & Safety Profile

The safety of Basic Red 51 has been rigorously evaluated by the Scientific Committee on
Consumer Safety (SCCS). While early in vitro studies suggested potential mutagenicity,
subsequent in vivo data clarified its safety profile for regulated use.

Key Toxicological Endpoints

» Acute Toxicity: Low acute oral toxicity.
o Genotoxicity:

o In vitro: Positive in Salmonella typhimurium (Strain TA98) indicating frameshift mutation
potential.
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o In vivo:Negative in mammalian bone marrow micronucleus tests. The SCCS concluded
that the in vivo data outweighs the in vitro findings, deeming it safe under controlled
concentrations.

» Carcinogenicity: No evidence of carcinogenicity in long-term dermal application studies.

o Sensitization: Categorized as a potential skin sensitizer; patch testing is recommended.

Regulatory Limits (EU/SCCS)
e Non-Oxidative Hair Dye: Maximum concentration 1.0%.
o Oxidative Hair Dye: Maximum concentration 0.5% (after mixing with developer).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b079145
https://www.khanacademy.org/science/ka-chemistry-grade-12/xde7d06e720e32944:amines/xde7d06e720e32944:diazonium-salts/v/azo-dye-formation
https://health.ec.europa.eu/document/download/ff05d998-5b7a-4375-97ce-f9e36b98625d_en
https://health.ec.europa.eu/system/files/2022-08/sccs_o_241.pdf
https://www.benchchem.com/product/b1206981/docs#technical-monograph-basic-red-51-cas-77061-58-6
https://www.benchchem.com/product/b1206981/docs#technical-monograph-basic-red-51-cas-77061-58-6
https://www.benchchem.com/product/b1206981/docs#technical-monograph-basic-red-51-cas-77061-58-6
https://www.benchchem.com/product/b1206981/docs#technical-monograph-basic-red-51-cas-77061-58-6
https://www.benchchem.com/product/b1206981?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206981?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206981?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

